Cas no 1806060-83-2 (Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806060-83-2
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4851956
• Update Time: 2025-07-17

Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-6(15)3-4-2-5(8(11)12)7(10)14-9(4)13/h2,8H,3H2,1H3,(H2,13,14)
• InChI Key： GMMYXFNWGYKJDA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(N)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate

Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1806060-83-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1806060-83-2, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with an amino group, a bromo substituent, and a difluoromethyl group, has garnered considerable attention due to its utility in the development of novel therapeutic agents.

The structural features of Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate make it an invaluable building block for medicinal chemists. The presence of the amino group at the 2-position and the bromo group at the 6-position provides multiple sites for further functionalization, enabling the synthesis of a diverse array of derivatives. Additionally, the difluoromethyl group introduces electronic and steric effects that can modulate the pharmacokinetic properties of the final drug candidates.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit potent activity against various targets, including enzymes and receptors involved in metabolic disorders, infectious diseases, and cancer. The compound Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate is particularly noteworthy for its potential in this context.

One of the most compelling applications of Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate is in the synthesis of kinase inhibitors. Kinases are a family of enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By modifying the structure of this intermediate, researchers can develop highly selective kinase inhibitors that target specific pathways involved in disease progression.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate. Molecular modeling studies have shown that subtle changes in the substitution pattern can significantly alter the binding affinity and selectivity of kinase inhibitors. This has enabled medicinal chemists to design more effective drug candidates with reduced off-target effects.

The difluoromethyl group in particular has been extensively studied for its ability to improve drug properties such as metabolic stability and lipophilicity. This moiety can enhance binding to biological targets by increasing hydrophobic interactions and reducing susceptibility to enzymatic degradation. As a result, derivatives of Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate have shown promise in preclinical studies as potential therapeutic agents.

In addition to its role in kinase inhibition, Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate has also been explored in the development of antiviral and antibacterial agents. The pyridine core is known to interact with viral proteases and enzymes involved in bacterial metabolism, making it an attractive scaffold for drug design. Researchers have leveraged this intermediate to synthesize compounds that exhibit potent activity against a range of pathogens.

The synthesis of Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve nucleophilic substitution reactions, halogenation, and acetylation steps. However, recent methodologies have focused on greener and more efficient approaches, such as transition metal-catalyzed reactions and flow chemistry techniques.

The growing demand for high-quality intermediates like Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate has led to advancements in manufacturing processes. Continuous manufacturing technologies have been adopted to improve scalability and reduce production costs. These innovations have made it possible for pharmaceutical companies to access essential building blocks more efficiently, accelerating the development of new drugs.

The future prospects for Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate are promising, with ongoing research aimed at expanding its applications in drug discovery. Novel synthetic strategies are being explored to enhance its versatility and compatibility with different reaction conditions. Additionally, collaborative efforts between academia and industry are expected to yield new insights into its potential uses across various therapeutic areas.

In conclusion, Methyl 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1806060-83-2) is a critical intermediate in modern pharmaceutical synthesis. Its unique structural features make it an ideal candidate for developing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs worldwide.